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Cat. No.: B1325168 Get Quote

Technical Guide: 2-(2,5-Dimethylphenoxy)-3-
nitropyridine
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2-(2,5-Dimethylphenoxy)-3-
nitropyridine, a heterocyclic compound of interest in medicinal chemistry. Due to the limited

availability of direct experimental data for this specific molecule, this document synthesizes

information from closely related analogs and established chemical principles to offer insights

into its properties, synthesis, and potential applications. The guide includes a proposed

synthetic route, tabulated physicochemical properties based on analogous compounds, and

general safety precautions for handling nitropyridine derivatives. This document is intended to

serve as a foundational resource for researchers and professionals engaged in the exploration

of novel pyridine-based compounds for drug discovery and development.

Chemical Identity and Properties
Direct experimental data for 2-(2,5-Dimethylphenoxy)-3-nitropyridine is not readily available

in public databases. The CAS number for the isomeric compound, 2-(2,3-Dimethylphenoxy)-3-
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nitropyridine, is 76893-55-5.[1] The information presented below is a combination of data for

this isomer and general properties of related nitropyridine derivatives.

Physicochemical Properties
The following table summarizes the known and estimated physicochemical properties. Data for

the target compound is estimated based on its structure and data from similar compounds.

Property Value Source/Basis

CAS Number Not available

Molecular Formula C₁₃H₁₂N₂O₃ Calculated

Molecular Weight 244.25 g/mol Calculated

Melting Point ~210 °C

Based on 2-(2,3-

Dimethylphenoxy)-3-

nitropyridine[1]

Appearance Likely a solid
Inferred from related

compounds

Solubility

Insoluble in water; Soluble in

organic solvents like methanol

and benzene.[2]

Inferred from related

nitropyridines

Synthesis and Experimental Protocols
A plausible synthetic route for 2-(2,5-Dimethylphenoxy)-3-nitropyridine involves a

nucleophilic aromatic substitution reaction.

Proposed Synthesis: Nucleophilic Aromatic Substitution
This method involves the reaction of 2-chloro-3-nitropyridine with 2,5-dimethylphenol. The

electron-withdrawing nitro group activates the pyridine ring for nucleophilic attack by the

phenoxide ion.

Reaction Scheme:
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Detailed Experimental Protocol (Proposed)
Preparation of the Phenoxide: In a round-bottom flask equipped with a magnetic stirrer and a

reflux condenser, dissolve 1.0 equivalent of 2,5-dimethylphenol in a suitable aprotic polar

solvent such as dimethylformamide (DMF).

Add 1.1 equivalents of a strong base, such as sodium hydride (NaH), portion-wise at 0 °C to

form the sodium 2,5-dimethylphenoxide. Stir the mixture until the evolution of hydrogen gas

ceases.

Nucleophilic Substitution: To the solution of the phenoxide, add 1.0 equivalent of 2-chloro-3-

nitropyridine dissolved in a minimal amount of DMF.

Reaction Conditions: Heat the reaction mixture to a temperature between 80-120 °C and

monitor the reaction progress using thin-layer chromatography (TLC).

Work-up and Purification: Upon completion, cool the reaction mixture to room temperature

and pour it into ice-water. The crude product may precipitate and can be collected by

filtration. Further purification can be achieved by recrystallization from a suitable solvent

system, such as ethanol/water, or by column chromatography on silica gel.

Safety and Handling
No specific safety data sheet (SDS) is available for 2-(2,5-Dimethylphenoxy)-3-nitropyridine.

The following precautions are based on the hazard profiles of related nitropyridine compounds.

[3][4][5][6][7]

Hazard Statements: Harmful if swallowed, causes skin irritation, causes serious eye

irritation, and may cause respiratory irritation.[4][7]

Precautionary Statements:

Avoid breathing dust/fume/gas/mist/vapors/spray.[3][5]

Wash hands and any exposed skin thoroughly after handling.[3][4][5]

Wear protective gloves, protective clothing, eye protection, and face protection.[3][4]
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Use only outdoors or in a well-ventilated area.[3][5]

IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[5][6][7]

Store in a well-ventilated place. Keep container tightly closed.[5][6]

Applications in Research and Drug Development
Nitropyridine derivatives are significant in medicinal chemistry due to their wide range of

biological activities.[8] They serve as important intermediates in the synthesis of various

bioactive molecules, including antitumor, antiviral, and anti-neurodegenerative agents.[8]

The general class of nitropyridines has been explored for:

Kinase Inhibition: Certain nitropyridine derivatives have shown potential as Janus kinase 2

(JAK2) inhibitors.[8]

Antimicrobial Agents: The core structure is a building block for developing new antibacterial

and antifungal compounds.[9]

Agrochemicals: These compounds can serve as precursors for herbicides and fungicides.[9]

The title compound, 2-(2,5-Dimethylphenoxy)-3-nitropyridine, combines the reactive

nitropyridine scaffold with a dimethylphenoxy moiety, which could modulate its biological

activity and pharmacokinetic properties. Further research is warranted to explore its potential in

these and other therapeutic areas.

Visualizations
Proposed Synthesis Workflow
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Caption: Proposed synthesis workflow for 2-(2,5-Dimethylphenoxy)-3-nitropyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2-(2,5-Dimethylphenoxy)-3-nitropyridine CAS number
and properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1325168#2-2-5-dimethylphenoxy-3-nitropyridine-cas-
number-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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